1-(3-Chloropropyl)-5-fluoro-2-(trifluoromethoxy)benzene

• Molecular Formula: C10H9ClF4O
• Molecular Weight: 256.62 g/mol
• IUPAC Name: 2-(3-chloropropyl)-4-fluoro-1-(trifluoromethoxy)benzene
• InChI: InChI=1S/C10H9ClF4O/c11-5-1-2-7-6-8(12)3-4-9(7)16-10(13,14)15/h3-4,6H,1-2,5H2
• InChI Key: DUHPHGZBPSEAFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CCCCl)OC(F)(F)F

Description

1-(3-Chloropropyl)-5-fluoro-2-(trifluoromethoxy)benzene is a fluorinated aromatic compound featuring a trifluoromethoxy (–OCF₃) group at the 2-position, a fluorine atom at the 5-position, and a 3-chloropropyl chain (–CH₂CH₂CH₂Cl) as the side chain. This structure combines halogenated and fluorinated substituents, which are common in agrochemicals and pharmaceuticals due to their enhanced lipophilicity, metabolic stability, and bioavailability .

Comparison with Similar Compounds

Key Observations:

• Trifluoromethoxy vs.
• Chloropropyl vs. Aminoethyl: The 3-chloropropyl chain offers greater lipophilicity compared to aminoethyl substituents, which may enhance membrane permeability but reduce water solubility .
• Fluorine Positioning : The 5-fluoro substituent in the target compound could sterically hinder metabolic oxidation at the para position, a common degradation pathway in aromatic systems .

Agrochemical Potential

Fluorinated benzene derivatives are pivotal in modern crop protection. For example:

• The trifluoromethoxy group in flufenprox (1-(4-chlorophenoxy)-3-((2-(4-ethoxyphenyl)-3,3,3-trifluoropropoxy)methyl)benzene) contributes to its acaricidal activity by disrupting insect nervous systems .
• Analogous chloropropyl-substituted compounds may act as precursors for herbicides, leveraging their stability in acidic soil conditions .

Q & A

Basic: What are the standard synthetic routes for 1-(3-Chloropropyl)-5-fluoro-2-(trifluoromethoxy)benzene?

The synthesis typically involves multi-step reactions starting from simpler aromatic precursors. Key steps include:

• Fluorination and trifluoromethoxy introduction : Electrophilic substitution or nucleophilic displacement reactions to install the fluorine and trifluoromethoxy groups on the benzene ring. For example, trifluoromethoxy groups can be introduced via copper-mediated coupling or halogen exchange under acidic conditions .
• Chloropropyl chain attachment : Alkylation using 3-chloropropyl halides or Mitsunobu reactions to graft the chloropropyl group onto the aromatic ring. Temperature control (e.g., 60–80°C) and catalysts like NaI or phase-transfer agents improve yield .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradients) or recrystallization to isolate the product. Purity is verified via HPLC or GC-MS .

Basic: What spectroscopic techniques are employed to characterize this compound?

• NMR spectroscopy : $^1$H and $^13$C NMR identify substituent positions and confirm structural integrity. For instance, the trifluoromethoxy group ($-\text{OCF}_3$) shows a distinct $^19$F signal at ~−55 to −58 ppm .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., $C_{10}H_8ClF_4O$) with ppm-level accuracy .
• FT-IR : Detects functional groups like C-F (1100–1250 cm$^{-1}$) and C-Cl (550–850 cm$^{-1}$) stretches .

Basic: How do substituents like trifluoromethoxy and chloropropyl influence the compound’s reactivity?

• Trifluoromethoxy group : Enhances electron-withdrawing effects, increasing susceptibility to nucleophilic aromatic substitution. It also improves lipid solubility, aiding membrane penetration in biological systems .
• Chloropropyl chain : Acts as a leaving group in nucleophilic substitutions or cross-coupling reactions (e.g., Suzuki-Miyaura). The chain length affects steric hindrance and reaction kinetics .

Advanced: How can reaction conditions be optimized to minimize by-products during synthesis?

• Temperature modulation : Lower temperatures (0–25°C) reduce side reactions during nitration or halogenation steps .
• Catalyst selection : Palladium catalysts (e.g., Pd(PPh$_3$)$_4$) improve selectivity in cross-coupling steps, while Lewis acids like BF$_3$ enhance electrophilic substitutions .
• Solvent choice : Polar aprotic solvents (DMF, DMSO) stabilize intermediates, while dichloromethane minimizes unwanted solvolysis .

Advanced: What strategies resolve contradictions in reported bioactivity data across studies?

• Structure-Activity Relationship (SAR) analysis : Compare substituent effects. For example, replacing the trifluoromethoxy group with ethoxy (as in ) may reduce antimicrobial potency due to decreased electronegativity .
• Assay standardization : Replicate experiments using consistent cell lines (e.g., HeLa for anticancer studies) and protocols (e.g., MIC for antimicrobial tests). Discrepancies in IC$_{50}$ values often arise from variations in assay conditions .

Advanced: How to design experiments to study the compound’s interaction with biological targets?

• Molecular docking : Use software like AutoDock Vina to predict binding modes with enzymes (e.g., cytochrome P450) or receptors. Focus on interactions between the trifluoromethoxy group and hydrophobic enzyme pockets .
• Enzyme inhibition assays : Measure IC$_{50}$ values using fluorogenic substrates. For instance, monitor β-lactamase inhibition via nitrocefin hydrolysis .
• Cellular uptake studies : Fluorescent tagging (e.g., BODIPY derivatives) tracks intracellular localization via confocal microscopy .

Advanced: What computational methods predict the compound’s electronic properties?

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to assess redox potential and nucleophilic/electrophilic sites. Software like Gaussian 16 with B3LYP/6-311++G(d,p) basis sets is recommended .
• Molecular dynamics (MD) simulations : Model interactions with lipid bilayers to predict bioavailability. GROMACS or AMBER force fields parameterize the trifluoromethoxy group’s van der Waals interactions .

Advanced: How does the compound’s stability under various conditions affect experimental outcomes?

• Thermal stability : Thermogravimetric analysis (TGA) reveals decomposition temperatures (typically >200°C for similar halogenated aromatics). Storage at −20°C in amber vials prevents photodegradation .
• Hydrolytic stability : Test in buffered solutions (pH 2–12) to identify labile bonds. The chloropropyl chain may hydrolyze in basic conditions, requiring inert atmospheres (N$_2$) during reactions .